Cas no 35273-88-2 (Benzeneacetamide,N-[(1S)-1-(5-fluoro-2-methoxyphenyl)ethyl]-4-[[[5-(2-methylpropyl)-2-pyrimidinyl]amino]sulfonyl]-)

Benzeneacetamide,N-[(1S)-1-(5-fluoro-2-methoxyphenyl)ethyl]-4-[[[5-(2-methylpropyl)-2-pyrimidinyl]amino]sulfonyl]- structure
35273-88-2 structure
Product Name:Benzeneacetamide,N-[(1S)-1-(5-fluoro-2-methoxyphenyl)ethyl]-4-[[[5-(2-methylpropyl)-2-pyrimidinyl]amino]sulfonyl]-
CAS No:35273-88-2
MF:C25H29FN4O4S
MW:500.585568189621
CID:306956
PubChem ID:10436054
Update Time:2025-04-19

Benzeneacetamide,N-[(1S)-1-(5-fluoro-2-methoxyphenyl)ethyl]-4-[[[5-(2-methylpropyl)-2-pyrimidinyl]amino]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetamide,N-[(1S)-1-(5-fluoro-2-methoxyphenyl)ethyl]-4-[[[5-(2-methylpropyl)-2-pyrimidinyl]amino]sulfonyl]-
    • N-[(1S)-1-(5-fluoro-2-methoxyphenyl)ethyl]-2-(4-{[5-(2-methylpropyl)pyrimidin-2-yl]sulfamoyl}phenyl)acetamide
    • N-[1-(5-fluoro-2-methoxyphenyl)ethyl]-2-(4-{[5-(2-methylpropyl)pyrimidin-2-yl]sulfamoyl}phenyl)acetamide
    • USE67B01YN
    • DTXSID801043366
    • Benzeneacetamide, N-(1-(5-fluoro-2-methoxyphenyl)ethyl)-4-(((5-(2-methylpropyl)-2-pyrimidinyl)amino)sulfonyl)-, (S)-
    • D02431
    • Benzeneacetamide, N-((1S)-1-(5-fluoro-2-methoxyphenyl)ethyl)-4-(((5-(2-methylpropyl)-2-pyrimidinyl)amino)sulfonyl)-
    • CHEMBL2104743
    • SH-3.1168
    • GLIFLUMIDE [USAN]
    • (-)-(S)-N-(5-FLUORO-2-METHOXY-.ALPHA.-METHYLBENZYL)-2-(P-((5-ISOBUTYL-2-PYRIMIDINYL)SULFAMOYL)PHENYL)ACETAMIDE
    • N-[(1S)-1-(5-fluoro-2-methoxyphenyl)ethyl]-2-[4-[[5-(2-methylpropyl)pyrimidin-2-yl]sulfamoyl]phenyl]acetamide
    • SH-31168
    • Gliflumide
    • Benzeneacetamide, N-(1-(5-fluoro-2-methoxyphenyl)ethyl)-4-(((5-(2-methylpropyl)-2-pyrimidinyl)amino)sulfonyl)-, (S)-(-)-
    • SCHEMBL242684
    • (-)-(S)-N-(5-Fluoro-2-methoxy-alpha-methylbenzyl)-2-(p-((5-isobutyl-2-pyrimidinyl)sulfamoyl)phenyl)acetamide
    • GLIFLUMIDE [INN]
    • Q27291246
    • Gliflumide (USAN)
    • SH 3.1168
    • 35273-88-2
    • UNII-USE67B01YN
    • Gliflumide [USAN:INN]
    • ZK-28200
    • Inchi: 1S/C25H29FN4O4S/c1-16(2)11-19-14-27-25(28-15-19)30-35(32,33)21-8-5-18(6-9-21)12-24(31)29-17(3)22-13-20(26)7-10-23(22)34-4/h5-10,13-17H,11-12H2,1-4H3,(H,29,31)(H,27,28,30)/t17-/m0/s1
    • InChI Key: CKOLETHYECDWSS-KRWDZBQOSA-N
    • SMILES: S(C1C=CC(=CC=1)CC(N[C@@H](C)C1C=C(C=CC=1OC)F)=O)(NC1=NC=C(C=N1)CC(C)C)(=O)=O

Computed Properties

  • Exact Mass: 500.189354
  • Monoisotopic Mass: 500.189354
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 10
  • Complexity: 762
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 119
  • XLogP3: 3.8

Experimental Properties

  • Density: 1.274
  • Refractive Index: 1.584
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